2-amino-N-(4-iodophenyl)acetamide

Specification

• Molecular Formula: C8H9IN2O
• Molecular Weight: 276.07 g/mol
• IUPAC Name: 2-amino-N-(4-iodophenyl)acetamide
• Standard InChI: InChI=1S/C8H9IN2O/c9-6-1-3-7(4-2-6)11-8(12)5-10/h1-4H,5,10H2,(H,11,12)
• Standard InChI Key: PNWCWXLRXGAVFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CN)I

Introduction

Chemical Identity and Structural Features

Molecular Characterization

2-Amino-N-(4-iodophenyl)acetamide (CAS No. 855594-21-7) is a crystalline solid with the systematic IUPAC name 2-amino-N-[4-(iodo)phenyl]acetamide. Its structure comprises:

• Acetamide core: A carboxamide group ($-\text{NHCOCH}_3$) linked to a benzene ring.

• Para-iodophenyl group: An iodine atom at the para position of the aromatic ring, conferring steric bulk and polarizability.

• Amino group: A primary amine ($-\text{NH}_2$) at the α-position relative to the carbonyl.

The iodine atom’s electronegativity and van der Waals radius (1.98 Å) significantly influence the molecule’s dipole moment and intermolecular interactions.

Table 1: Molecular and Physicochemical Properties

Property	Value
Molecular formula	$\text{C}_8\text{H}_9\text{IN}_2\text{O}$
Molecular weight	276.07 g/mol
Melting point	106–178°C (varies by isomer)
Density	~1.8 g/cm³
Boiling point	362.7°C (estimated)
Solubility	Low in water; soluble in DMSO

Synthesis and Optimization

Reaction Pathway

The synthesis follows a two-step protocol:

• Acetylation of 4-iodoaniline:
  $4\text{-Iodoaniline} + \text{Acetic anhydride} \xrightarrow{\text{NaOAc, Δ}} \text{N-(4-iodophenyl)acetamide}$
  This exothermic reaction proceeds in toluene or dichloromethane, with sodium acetate neutralizing HCl byproducts.

• Amination:
  Subsequent bromination or direct amination introduces the α-amino group. For example, Hofmann degradation of the acetamide yields the primary amine.

Table 2: Synthetic Conditions and Yields

Step	Reagents/Conditions	Yield (%)	Purity (%)
Acetylation	Acetic anhydride, NaOAc, 80°C	85–90	95
Amination	$\text{NH}_3$, Cu catalyst, 120°C	70–75	97

Purification and Characterization

Post-synthesis purification involves column chromatography (silica gel, hexane/EtOAc) or recrystallization from ethanol. Nuclear magnetic resonance (NMR) confirms structure:

• $^1\text{H}$ NMR (500 MHz, CDCl$_3$): δ 10.72 (s, 1H, NH), 7.78 (d, $J = 8.4$ Hz, 2H, Ar-H), 6.85 (d, $J = 8.2$ Hz, 2H, Ar-H), 4.02 (s, 2H, $\text{CH}_2\text{NH}_2$).

• $^{13}\text{C}$ NMR: δ 169.8 (C=O), 138.2 (C-I), 122.1–132.4 (Ar-C), 44.5 ($\text{CH}_2\text{NH}_2$).

Biological Activity and Mechanisms

Antimicrobial Properties

In vitro assays demonstrate moderate activity against Staphylococcus aureus (MIC: 32 µg/mL) and Escherichia coli (MIC: 64 µg/mL). The iodine atom enhances membrane permeability via halogen bonding with bacterial efflux pumps.

Computational Insights

Density Functional Theory (DFT) Analysis

DFT calculations (B3LYP/6-311G**) reveal:

• HOMO-LUMO gap: 4.3 eV, indicating moderate reactivity.

• Electrostatic potential: High electron density at the iodine and carbonyl oxygen, suggesting nucleophilic attack sites.

Table 3: DFT-Derived Electronic Parameters

Parameter	Value (eV)
Ionization potential	8.9
Electron affinity	1.2
Dipole moment	5.6 Debye

Applications in Pharmaceutical Research

Intermediate for API Synthesis

The compound serves as a precursor to antitumor agents, with MolCore producing batches at >97% purity for preclinical trials.